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Compound of Interest

Compound Name: SID 26681509 quarterhydrate

Cat. No.: B11933563

For Researchers, Scientists, and Drug Development Professionals

Introduction

SID 26681509 quarterhydrate is a potent, reversible, and selective inhibitor of human
cathepsin L.[1][2][3][4] It has demonstrated inhibitory activity against various parasitic
organisms, including Leishmania major, the causative agent of cutaneous leishmaniasis.[1][2]
[4] These application notes provide detailed protocols for assessing the in vitro efficacy of SID
26681509 quarterhydrate against Leishmania promastigotes and serve as a guide for further
investigation into its potential as an antileishmanial agent. The primary parasitic target of SID
26681509 quarterhydrate is believed to be the cathepsin L-like cysteine proteases, which are
crucial for parasite survival and pathogenesis.[5][6]

Quantitative Data Summary

The following table summarizes the available quantitative data for the inhibitory activity of SID
26681509 quarterhydrate.
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Parameter Organism/Cell Line Value Reference
Leishmania major
IC50 , 12.5 uyM [1][2]14]
promastigotes
IC50 Human Cathepsin L 56 nM [1103114]
o Human aortic No toxicity observed
Cytotoxicity ] [7]
endothelial cells at 100 uM
o ] No toxicity observed
Cytotoxicity Zebrafish [7]

at 100 uM

Mechanism of Action

SID 26681509 quarterhydrate acts as a competitive inhibitor of cathepsin L-like cysteine
proteases in Leishmania. These enzymes are vital for various physiological processes within

the parasite, including nutrient acquisition, host immune evasion, and differentiation. By

inhibiting these proteases, the compound disrupts the parasite's ability to survive and replicate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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